molecular formula C18H21N3O3S B5597037 N-(4-isopropoxy-1-methyl-1H-indazol-3-yl)-5-(methoxymethyl)thiophene-2-carboxamide

N-(4-isopropoxy-1-methyl-1H-indazol-3-yl)-5-(methoxymethyl)thiophene-2-carboxamide

Cat. No.: B5597037
M. Wt: 359.4 g/mol
InChI Key: PTWXRKALJHFFPN-UHFFFAOYSA-N
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Description

N-(4-isopropoxy-1-methyl-1H-indazol-3-yl)-5-(methoxymethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H21N3O3S and its molecular weight is 359.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 359.13036271 g/mol and the complexity rating of the compound is 465. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Anti-inflammatory Applications

Research on structurally related molecules, such as those containing thiophene and indazole components, indicates potential applications in the development of novel anti-inflammatory agents. For instance, molecules synthesized with similar structural frameworks have been explored for their anti-inflammatory activity, underscoring the relevance of thiophene and indazole derivatives in medicinal chemistry (Moloney, 2001; Moloney, 2000).

Photostabilization of Polymers

Compounds with thiophene derivatives have demonstrated efficacy in reducing the photodegradation of poly(vinyl chloride) (PVC), suggesting applications in materials science, particularly in enhancing the durability and lifespan of PVC products through photostabilization (Balakit et al., 2015).

Development of Anti-inflammatory and Analgesic Agents

Novel heterocyclic compounds derived from thiophene and indazole structures have been synthesized and tested for their anti-inflammatory and analgesic properties. This research indicates the compound's potential utility in developing new pharmaceuticals aimed at treating pain and inflammation (Abu‐Hashem et al., 2020).

Antimicrobial Properties

Additionally, derivatives of thiophene-3-carboxamide have shown antibacterial and antifungal activities, suggesting that compounds with similar structures, including N-(4-isopropoxy-1-methyl-1H-indazol-3-yl)-5-(methoxymethyl)thiophene-2-carboxamide, could be explored for antimicrobial applications (Vasu et al., 2005).

Properties

IUPAC Name

5-(methoxymethyl)-N-(1-methyl-4-propan-2-yloxyindazol-3-yl)thiophene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N3O3S/c1-11(2)24-14-7-5-6-13-16(14)17(20-21(13)3)19-18(22)15-9-8-12(25-15)10-23-4/h5-9,11H,10H2,1-4H3,(H,19,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PTWXRKALJHFFPN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)OC1=CC=CC2=C1C(=NN2C)NC(=O)C3=CC=C(S3)COC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.